Cas no 34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid)
34058-50-9 structure
2-methyl-1H-Indole-4-carboxylic acid Properties
Names and Identifiers
-
- 2-methyl-1H-Indole-4-carboxylic acid
- 2-methyl-1H-indole-4-carboxylic acid
- DTXSID40484002
- EN300-106597
- 2-Methyl-1H-indole-4-carboxylic acid
- AKOS016846105
- SB14911
- 34058-50-9
- SCHEMBL5738637
- NUBJHNKCWFUFKW-UHFFFAOYSA-N
- Z1255404341
- P18385
- 2-Methyl-1H-indole-4-carboxylicacid
- 2-Methylindole-4-carboxylic Acid
- MFCD13178603
- CS-0051884
- DB-068928
- +Expand
-
- MFCD13178603
- NUBJHNKCWFUFKW-UHFFFAOYSA-N
- InChI=1S/C10H9NO2/c1-6-5-8-7(10(12)13)3-2-4-9(8)11-6/h2-5,11H,1H3,(H,12,13)
- CC1=CC2=C(C=CC=C2N1)C(=O)O
Computed Properties
- 175.06337
- 2
- 3
- 1
- 175.063328530g/mol
- 13
- 217
- 0
- 0
- 0
- 0
- 0
- 1
- 2
- 53.1Ų
Experimental Properties
- 53.09
- 228-231 ºC
- 1.340
2-methyl-1H-Indole-4-carboxylic acid Price
2-methyl-1H-Indole-4-carboxylic acid Suppliers
Hubei Chenghai Chemical Co.,Ltd.
Audited Supplier
(CAS:34058-50-9)
HU MENG YAO
13986212397
1400858822@qq.com
2-methyl-1H-Indole-4-carboxylic acid Related Literature
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Chunxia Li,Jun Lin Nanoscale, 2011,3, 2589-2595
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Fernando J. Urbanos,A. Black,Ramón Bernardo-Gavito,D. Granados Nanoscale, 2019,11, 11152-11158
-
Alberto Acosta-Ramirez,Edward D. Cross,Robert McDonald,Matthias Bierenstiel Dalton Trans., 2014,43, 3104-3113
-
Soheila Sanati,Zolfaghar Rezvani,Biuck Habibi New J. Chem., 2018,42, 18426-18436
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Vijaya Lakshmi Vegunta,Raghu Deshpande Green Chem., 2022,24, 2636-2637
-
Gipsi Lima-Mendez,Jacques van Helden Mol. BioSyst., 2009,5, 1482-1493
34058-50-9 (2-methyl-1H-Indole-4-carboxylic acid) Related Products
- 634-38-8(2-Methylquinoline-4-carboxylic acid)
- 496946-80-6(2-methyl-1H-indole-5-carboxylic acid)
- 73177-33-0(2-methyl-1H-Indole-6-carboxylic acid)
- 635-80-3(2-Methylquinoline-6-carboxylic acid)
- 104175-33-9(2,6-Dimethylquinoline-4-carboxylic acid)
- 634-39-9(2-methylquinoline-5-carboxylic acid)
- 609822-00-6(2,8-Dimethylquinoline-4-carboxylic acid)
- 892674-22-5(2,7-Dimethylquinoline-4-carboxylic acid)
- 936074-38-3(2,4-Dimethylquinoline-7-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:34058-50-9)2-methyl-1H-Indole-4-carboxylic acid
99%/99%
250mg/1g
225.0/606.0